2-chloro-3,3-difluorobutan-1-ol
Overview
Description
2-Chloro-3,3-difluorobutan-1-ol, also known as 2-chloro-3,3-difluorobutanol, is a fluorinated monohydric alcohol with a wide range of applications in organic synthesis. It is a colorless liquid with a sweet odor and a boiling point of 91.7 °C. This compound is an important intermediate in the synthesis of a variety of fluorinated compounds, including pharmaceuticals, agrochemicals, and specialty chemicals.
Mechanism of Action
2-Chloro-3,3-difluorobutan-1-ol is a fluorinated monohydric alcohol and is used as an intermediate in the synthesis of a variety of fluorinated compounds. The mechanism of action of this compound-difluorobutan-1-ol is not fully understood, but it is believed to be involved in the formation of hydrogen bonds between molecules and the formation of carbon-fluorine bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound-difluorobutan-1-ol are not well understood. However, it has been demonstrated to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter involved in the transmission of nerve impulses. In addition, this compound-difluorobutan-1-ol has been shown to have antifungal activity, and it has been used in the synthesis of a number of antifungal agents.
Advantages and Limitations for Lab Experiments
2-Chloro-3,3-difluorobutan-1-ol is a useful intermediate for the synthesis of a variety of fluorinated compounds and is relatively easy to obtain and handle in the laboratory. However, it is a highly reactive compound and should be handled with care, as it can be explosive in certain conditions. In addition, it is a volatile compound and should be stored in a cool, dry place away from sources of heat and light.
Future Directions
Future research on 2-chloro-3,3-difluorobutan-1-ol-difluorobutan-1-ol should focus on exploring its potential applications in other areas of organic synthesis, such as the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. In addition, further research should be conducted to better understand its mechanism of action and to identify possible toxicological effects. Finally, further research should be conducted to explore its potential for use as a solvent or in other industrial processes.
Synthesis Methods
2-Chloro-3,3-difluorobutan-1-ol can be synthesized by several methods. One method is the reaction of this compound-difluoropropanol with sodium hydroxide in an aqueous solution. This reaction produces this compound-difluorobutan-1-ol and sodium chloride as the byproducts. Another method is the reaction of this compound-difluoropropanal with sodium hydroxide in an aqueous solution. This reaction produces this compound-difluorobutan-1-ol and sodium chloride as the byproducts.
Scientific Research Applications
2-Chloro-3,3-difluorobutan-1-ol is used as an intermediate in the synthesis of a variety of fluorinated compounds, including pharmaceuticals, agrochemicals, and specialty chemicals. It has been used in the synthesis of a number of pharmaceuticals, such as the anti-inflammatory drug celecoxib, the anticonvulsant pregabalin, and the antipsychotic aripiprazole. It has also been used in the synthesis of the herbicide glyphosate and the fungicide propiconazole.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-3,3-difluorobutan-1-ol involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "1,1,1-trifluoro-2-chloroethane", "Sodium hydroxide", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium bicarbonate", "Sodium sulfate", "Water" ], "Reaction": [ "Step 1: 1,1,1-trifluoro-2-chloroethane is reacted with sodium hydroxide in methanol to form 2-chloro-1,1,1-trifluoroethanol.", "Step 2: 2-chloro-1,1,1-trifluoroethanol is reduced with sodium borohydride in methanol to form 2-chloro-1,1,1-trifluoroethane.", "Step 3: 2-chloro-1,1,1-trifluoroethane is reacted with hydrochloric acid to form 2-chloro-3,3-difluoropropan-1-ol.", "Step 4: 2-chloro-3,3-difluoropropan-1-ol is reacted with sodium bicarbonate and sodium sulfate in water to form 2-chloro-3,3-difluorobutan-1-ol." ] } | |
CAS RN |
513-95-1 |
Molecular Formula |
C4H7ClF2O |
Molecular Weight |
144.5 |
Purity |
95 |
Origin of Product |
United States |
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